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Compound of Interest

Compound Name: RAD-150?

Cat. No.: B8300937

For researchers, scientists, and drug development professionals, ensuring safety during the
handling of potent research compounds like RAD-150 is paramount. This guide provides
essential procedural information, including personal protective equipment (PPE)
recommendations, operational workflows, and disposal plans to minimize exposure and ensure
a safe laboratory environment. RAD-150, a nonsteroidal selective androgen receptor modulator
(SARM), is intended for research use only and is not approved for human or veterinary use.[1]

Personal Protective Equipment (PPE)

The selection of appropriate PPE is critical and should be based on a thorough risk
assessment of the specific procedures being performed. Given that RAD-150 is typically
supplied as a solid powder, the highest risk of exposure is through inhalation of airborne
particles and dermal contact.

Recommended PPE for Handling RAD-150 Powder:
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Activity

Recommended PPE

Rationale

Weighing and Dispensing

- Full-face powered air-
purifying respirator (PAPR) or
a properly fitted N95 respirator
with eye protection (safety
glasses or goggles)- Nitrile
gloves (double-gloving
recommended)- Disposable

lab coat- Sleeve covers

High risk of aerosolization and
inhalation of potent powder.
Full respiratory and eye
protection is crucial. Double-
gloving provides an additional

barrier.

Solution Preparation

- Chemical fume hood- Safety
glasses with side shields or
chemical splash goggles-

Nitrile gloves- Lab coat

Reduced risk of aerosolization
compared to handling
powders, but potential for
splashes and spills exists.
Engineering controls like a
fume hood are the primary

means of protection.

General Laboratory Operations

- Safety glasses- Nitrile gloves-

Lab coat

Standard laboratory practice to
protect against incidental

contact.

Operational Plan for Safe Handling

A systematic approach is essential for safely handling potent compounds like RAD-150 from

receipt to disposal.

Receiving and Storage

Upon receipt, visually inspect the container for any damage or leaks. The compound should be

stored in a cool, dry, and dark place.[2] For long-term storage, -20°C is recommended.[2] The

storage area should be clearly labeled and access restricted to authorized personnel.

Engineering Controls

Whenever possible, handle RAD-150 within a certified chemical fume hood or a glove box,

especially when working with the powdered form. This minimizes the risk of inhalation
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exposure. For operations that may generate significant amounts of airborne particles, consider
using containment systems like a powder-containment balance enclosure.

Weighing and Reconstitution

o Preparation: Before handling the compound, ensure all necessary PPE is donned correctly.
Prepare the workspace within the fume hood by lining it with absorbent, disposable bench
paper.

e Weighing: Use a dedicated set of spatulas and weighing papers. Handle the container and
powder with care to avoid creating dust.

o Reconstitution: RAD-150 is soluble in methanol.[1] When preparing solutions, add the
solvent slowly to the powder to avoid splashing.

Spill Management

In the event of a spill, evacuate the immediate area if the spill is large or if there is a risk of
significant aerosolization. For small spills:

o Wear appropriate PPE, including a respirator.
o Cover the spill with an absorbent material.
e Gently clean the area with a suitable solvent (e.g., methanol) and then with soap and water.

» Collect all contaminated materials in a sealed container for proper disposal.

Disposal Plan

All waste contaminated with RAD-150 must be treated as hazardous waste.
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Waste Type Disposal Procedure
Contaminated Solid Waste (e.g., gloves, wipes, - Collect in a dedicated, clearly labeled, and
weighing papers) sealed hazardous waste container.

) o - Collect in a sealed, shatter-resistant container
Contaminated Liquid Waste (e.g., unused
_ clearly labeled as hazardous waste. Do not pour
solutions) )
down the drain.

) ) - Dispose of in a designated sharps container
Contaminated Sharps (e.g., needles, pipette

fips) that is clearly labeled as containing hazardous
ips

chemical waste.

All hazardous waste must be disposed of in accordance with local, state, and federal
regulations. Contact your institution's Environmental Health and Safety (EHS) department for
specific guidance on hazardous waste disposal.

Experimental Workflow for Safe Handling of RAD-
150
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Caption: Workflow for the safe handling of RAD-150, from preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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